Cas no 2172600-88-1 (1-ethyl-4-nitrocyclohexane)

• Product Name: 1-ethyl-4-nitrocyclohexane
• CAS No: 2172600-88-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6378817
• PubChem ID: 140418773
• Update Time: 2025-11-04

1-ethyl-4-nitrocyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-nitrocyclohexane
• 2172600-88-1
• EN300-1615941

• Inchi： 1S/C8H15NO2/c1-2-7-3-5-8(6-4-7)9(10)11/h7-8H,2-6H2,1H3
• InChI Key： CPURLDZVIOVOEA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCC(CC)CC1)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-ethyl-4-nitrocyclohexane

Recent Advances in the Study of 1-Ethyl-4-nitrocyclohexane (CAS: 2172600-88-1) in Chemical and Biomedical Research

The compound 1-ethyl-4-nitrocyclohexane (CAS: 2172600-88-1) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential biomedical applications. The chemical structure of 1-ethyl-4-nitrocyclohexane, featuring a nitro group and an ethyl substituent on a cyclohexane ring, makes it a promising candidate for various chemical transformations and drug development efforts.

Recent studies have explored the synthesis of 1-ethyl-4-nitrocyclohexane using novel catalytic methods. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, one-pot synthesis route utilizing palladium-catalyzed hydrogenation of nitroarenes. This method offers higher yields (up to 85%) and improved selectivity compared to traditional approaches. The study also highlighted the compound's stability under various pH conditions, which is crucial for its potential use in pharmaceutical formulations.

In the biomedical domain, researchers have investigated the pharmacological properties of 1-ethyl-4-nitrocyclohexane. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain cancer cell lines, particularly in breast and lung cancer models. A recent Bioorganic & Medicinal Chemistry Letters publication reported that structural modifications of the nitro group could enhance its bioactivity, opening new avenues for anticancer drug development. However, further in vivo studies are required to validate these findings and assess potential toxicity.

The compound's potential as a building block for more complex molecules has also been explored. Its reactivity in nucleophilic substitution reactions makes it valuable for constructing diverse chemical libraries. A 2024 study in ACS Combinatorial Science utilized 1-ethyl-4-nitrocyclohexane as a key intermediate in the synthesis of novel heterocyclic compounds with potential antimicrobial properties. This highlights the compound's versatility in medicinal chemistry applications.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-ethyl-4-nitrocyclohexane. Current research is focusing on developing more sustainable and cost-effective synthesis methods, with particular emphasis on green chemistry principles. Additionally, the need for comprehensive toxicological studies and structure-activity relationship (SAR) analyses is evident to fully realize the compound's potential in drug discovery pipelines.

In conclusion, 1-ethyl-4-nitrocyclohexane (CAS: 2172600-88-1) represents an interesting subject of study with multiple potential applications in chemical and biomedical research. While current findings are promising, further investigation is needed to fully understand its pharmacological profile and optimize its synthetic routes. The compound's unique structural features continue to inspire innovative research across multiple disciplines within the chemical and life sciences.